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Compound of Interest

Compound Name: Diethyl tartrate

Cat. No.: B121065 Get Quote

An In-depth Technical Guide to the Safety of Diethyl Tartrate

This guide provides comprehensive safety information for diethyl tartrate, intended for

researchers, scientists, and professionals in drug development. The data is compiled from

various Safety Data Sheets (SDS) and chemical databases to ensure a thorough

understanding of the substance's properties and associated hazards. Diethyl tartrate is a

common organic compound used as a chiral auxiliary in asymmetric synthesis, a flavoring

agent, and a fragrance component[1][2][3]. It exists as different stereoisomers, primarily (+)-

Diethyl L-tartrate (CAS 87-91-2) and (-)-Diethyl D-tartrate (CAS 13811-71-7)[4][5].

Hazard Identification and GHS Classification
Diethyl tartrate is classified as a combustible liquid.[4][5][6][7] Some safety data sheets also

indicate that it causes skin and serious eye irritation[4]. However, it is important to note that

many reports suggest the chemical does not meet the criteria for GHS hazard classification[8].

Given the conflicting information, it is prudent to handle the substance with care, adhering to

the more stringent safety precautions outlined.

The GHS classification found on several safety data sheets is summarized below.

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Reference

Hazard Statements

H227 Combustible liquid. [4][6][9][7]

H315 Causes skin irritation. [4]

H319 Causes serious eye irritation. [4][10]

Precautionary Statements

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[5][7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[4][5][9][7]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[4][9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4][9]

P332+P313
If skin irritation occurs: Get

medical advice/attention.
[4][9]

P337+P313
If eye irritation persists: Get

medical advice/attention.
[4][9]

P362
Take off contaminated clothing

and wash before reuse.
[4][9]

P370+P378

In case of fire: Use CO2, dry

chemical, or foam for

extinction.

[5][9][7]
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P403+P235
Store in a well-ventilated

place. Keep cool.
[4][5][6][9]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[4][5][9]

Physical and Chemical Properties
The physical and chemical properties of diethyl tartrate are crucial for safe handling and

storage.

Table 2: Physical and Chemical Properties of Diethyl Tartrate

Property Value Reference

Molecular Formula C₈H₁₄O₆ [1][2][4][6][11]

Molecular Weight 206.19 g/mol [2][5][6][10]

Appearance Colorless, clear, viscous liquid [1][2][6]

Physical State Liquid [4]

Boiling Point 280 °C [2][10]

Melting Point 17 °C [2]

Flash Point 93 °C / 199.4 °F (closed cup) [3][5][10]

Density 1.204 g/mL at 25 °C [6][10]

Specific Gravity 1.200 [9]

Refractive Index n20/D 1.446 [10]

Water Solubility Insoluble or limited solubility [1][5]

Vapor Density 7.11 [9]

Toxicological and Ecotoxicological Data
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Toxicological information on diethyl tartrate is limited. Most safety data sheets report that

acute toxicity data is not available[4][9][11]. It is not classified as a carcinogen by IARC or NTP.

[4][11] The primary health concerns are irritation to the skin and eyes upon direct contact.[4]

Table 3: Toxicological and Ecotoxicological Data

Endpoint Result Species Reference

Acute Oral Toxicity No data available - [9][11]

Skin

Corrosion/Irritation

Causes skin irritation.

Symptoms include

itching, scaling,

redness, or blistering.

Not specified [4]

Serious Eye

Damage/Irritation

Causes serious eye

irritation. Symptoms

include redness,

watering, and itching.

Not specified [4]

Carcinogenicity

Not classified as a

carcinogen by IARC

or NTP.

- [4][11]

Ecotoxicity (Fish) LC50: 650 mg/L (96h)
Pimephales promelas

(fathead minnow)
[4]

Methodologies for Safety Evaluation
Standard Safety Data Sheets, which are the primary source for this guide, do not typically

include detailed experimental protocols for the determination of physicochemical and

toxicological properties. They present the final, validated results (e.g., flash point, toxicity

values). The methodologies used would follow standardized guidelines, such as those from the

OECD (Organisation for Economic Co-operation and Development) or ISO (International

Organization for Standardization), but specific details are not provided in the source

documents.

Safe Handling and Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b121065?utm_src=pdf-body
https://aksci.com/sds/D247_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC168961000&productDescription=%28%2B%29-DIETHYL+L-TARTRATE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1378443650_DIETHYL-D-(-)-TARTARATE-CASNO-13811-71-7-MSDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1378443650_DIETHYL-D-(-)-TARTARATE-CASNO-13811-71-7-MSDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC168961000&productDescription=%28%2B%29-DIETHYL+L-TARTRATE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1378443650_DIETHYL-D-(-)-TARTARATE-CASNO-13811-71-7-MSDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1378443650_DIETHYL-D-(-)-TARTARATE-CASNO-13811-71-7-MSDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling and emergency preparedness are essential when working with diethyl
tartrate.

Exposure Controls and Personal Protection
To minimize exposure, a hierarchy of controls should be implemented. Engineering controls,

such as adequate general and local exhaust ventilation, are paramount.[4] Facilities should be

equipped with an eyewash fountain.[4] When engineering controls are insufficient, appropriate

Personal Protective Equipment (PPE) must be used.

Hierarchy of Controls for Diethyl Tartrate

Effectiveness

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most Effective

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b121065?utm_src=pdf-body
https://www.benchchem.com/product/b121065?utm_src=pdf-body
https://aksci.com/sds/D247_SDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing chemical exposure.

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection conforming to EN166 or OSHA's 29 CFR 1910.133.[4][5][6][11]

Skin Protection: Handle with gloves. Wear appropriate protective clothing to prevent skin

exposure.[6][9][11]

Respiratory Protection: If risk assessment shows air-purifying respirators are necessary, use

a full-face respirator with appropriate cartridges (e.g., type ABEK, EN 14387) as a backup to

engineering controls.[6][11][12]

First Aid Measures
Immediate action is required in case of accidental exposure. Always consult a physician and

show them the Safety Data Sheet.[4][6][13]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with running water for at least 15 mins.

Rinse cautiously with water for at least 15 mins.
Remove contact lenses if present/easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Obtain Immediate Medical Attention

Click to download full resolution via product page

Figure 2: First aid response protocol for diethyl tartrate exposure.
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Fire-Fighting Measures
Diethyl tartrate is a combustible liquid with a flash point of 93 °C.[5][10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[4][5][6][13][14] Water mist can be used to cool closed containers.[5][9]

Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including

carbon oxides (CO, CO₂).[4][5][6][11] Vapors can accumulate in low areas and may form

explosive concentrations.[6][13]

Protective Actions: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[4][5][6][11][12]

Fire Involving
Diethyl Tartrate

Wear full protective gear and SCBA.
Keep product and empty containers away from heat.

Assess Fire Size

Small Fire Use CO₂, dry chemical, 'alcohol' foam.

Small

Large Fire Apply water from a distance (mist or spray).
Cool containers with flooding quantities of water.

Large

Extinguish Fire

Click to download full resolution via product page
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Figure 3: Decision-making workflow for firefighting.

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and ensure personnel safety.

Personal Precautions: Wear protective equipment (gloves, goggles, appropriate clothing)

and keep unprotected personnel away.[4] Ensure adequate ventilation and remove all

sources of ignition.[4][5][6][13]

Environmental Precautions: Prevent the spill from entering drains, waterways, or soil.[4][6]

[13]

Containment and Cleanup: Prevent further leakage if it is safe to do so.[4][6][12][13] Absorb

the spill with an inert material such as sand, silica gel, or universal binder.[4][5][9] Collect the

material and place it into a suitable, closed container for disposal.[6][13]
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Spill Detected

Evacuate non-essential personnel.
Remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator if needed).

Contain the spill.
Prevent entry into drains and waterways.

Absorb with inert material
(sand, diatomite, etc.).

Collect and place in a suitable,
closed container for disposal.

Dispose of waste according to
local regulations. Clean spill area.

Click to download full resolution via product page

Figure 4: Protocol for responding to an accidental spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b121065?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

Keep away from sources of ignition and incompatible substances such as strong oxidizing

agents, acids, bases, and reducing agents.[4][5][9]

Disposal: Dispose of unused material and its container at an approved waste disposal plant.

[4][5] Do not allow the product to be released into the environment or sewer systems.[5][12]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning.

[12]

This guide is based on publicly available safety data sheets and should be used in conjunction

with specific institutional safety protocols and a thorough risk assessment for any planned

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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